Cas no 1327646-94-5 (1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride)

1-4-(5-Chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride is a synthetic organic compound featuring a piperazine core substituted with chlorinated aromatic groups. Its molecular structure combines a chloro-methylphenyl moiety and a chlorophenylmethoxypropanol segment, contributing to its potential pharmacological activity. The hydrochloride salt form enhances solubility and stability, making it suitable for research applications. This compound may exhibit selective receptor binding properties due to its structural complexity, offering utility in medicinal chemistry studies. Its well-defined synthesis pathway allows for consistent purity, ensuring reliable experimental results. The presence of multiple functional groups provides versatility for further derivatization, supporting investigations into structure-activity relationships.
1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride structure
1327646-94-5 structure
Product Name:1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride
CAS No:1327646-94-5
MF:C21H27Cl3N2O2
MW:445.810282945633
CID:6177263
PubChem ID:71778669
Update Time:2025-05-20

1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride
    • 1-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-((4-chlorobenzyl)oxy)propan-2-ol hydrochloride
    • 1327646-94-5
    • AKOS026679003
    • 1-[4-(5-CHLORO-2-METHYLPHENYL)PIPERAZIN-1-YL]-3-[(4-CHLOROPHENYL)METHOXY]PROPAN-2-OL HYDROCHLORIDE
    • 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-[(4-chlorophenyl)methoxy]propan-2-ol;hydrochloride
    • F1082-0084
    • Inchi: 1S/C21H26Cl2N2O2.ClH/c1-16-2-5-19(23)12-21(16)25-10-8-24(9-11-25)13-20(26)15-27-14-17-3-6-18(22)7-4-17;/h2-7,12,20,26H,8-11,13-15H2,1H3;1H
    • InChI Key: JGVUCSCOZJDMNR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)N1CCN(CC(COCC2C=CC(=CC=2)Cl)O)CC1.Cl

Computed Properties

  • Exact Mass: 444.113811g/mol
  • Monoisotopic Mass: 444.113811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 426
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.9Ų

1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride Pricemore >>

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1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride Related Literature

Additional information on 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride

Research Brief on 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride (CAS: 1327646-94-5)

Recent studies on 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride (CAS: 1327646-94-5) have highlighted its potential as a novel therapeutic agent in the field of neuropharmacology. This compound, characterized by its unique piperazine and chlorophenyl moieties, has shown promising activity in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. The structural complexity of this molecule allows for selective binding to specific receptor subtypes, making it a candidate for further investigation in the treatment of neurological and psychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's pharmacokinetic properties and receptor binding affinity. The results indicated a high selectivity for D2-like dopamine receptors, with minimal off-target effects. This specificity suggests potential applications in conditions such as schizophrenia and Parkinson's disease, where dopamine receptor modulation is critical. Additionally, the compound demonstrated good blood-brain barrier penetration, a key factor for central nervous system (CNS) therapeutics.

Another recent investigation focused on the compound's synthesis and optimization. Published in Organic & Biomolecular Chemistry, the study detailed a scalable synthetic route that improves yield and purity. The researchers employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and its intermediates. These methodological advancements are expected to facilitate further preclinical and clinical development.

Preliminary in vivo studies have also been conducted to assess the compound's efficacy and safety. Animal models of anxiety and depression treated with 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride showed significant behavioral improvements compared to control groups. Notably, the compound exhibited a favorable safety profile, with no observed adverse effects at therapeutic doses. These findings support its potential as a next-generation anxiolytic or antidepressant.

Despite these promising results, challenges remain in the compound's development. Issues such as metabolic stability and long-term toxicity need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-4-(5-chloro-2-methylphenyl)piperazin-1-yl-3-(4-chlorophenyl)methoxypropan-2-ol hydrochloride (CAS: 1327646-94-5) represents a promising candidate for neuropharmacological interventions. Its unique receptor binding profile, coupled with encouraging preclinical data, positions it as a compound of significant interest for further research. Continued investigation into its mechanisms of action and therapeutic potential will be essential to fully realize its clinical benefits.

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